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Compound of Interest

Compound Name: Metesind Glucuronate

Cat. No.: B1676347

Important Notice: A specific Safety Data Sheet (SDS) for Metesind Glucuronate is not publicly
available. This compound was an investigational drug and its development has been
discontinued.[1] Therefore, it must be handled with the utmost caution as a potentially
hazardous substance with unknown toxicological and environmental properties. The following
guidance is based on general best practices for the disposal of investigational and cytotoxic
compounds.

Immediate Safety and Handling Precautions

Given that Metesind Glucuronate is a specific thymidylate synthase inhibitor, it is designed to
be biologically active and may have cytotoxic or antineoplastic properties.[2] Researchers and
laboratory personnel must adhere to strict safety protocols to minimize exposure.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if there is a risk of dust formation or aerosolization.[4]
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Handling:

Handle the compound in a designated area, such as a chemical fume hood, to avoid
inhalation of any dust or aerosols.[4][5]

Avoid dust formation.[3][4][5]

Do not eat, drink, or smoke when using this product.[6]

Wash hands and face thoroughly after handling.[6]

Proper Disposal Procedures for Metesind
Glucuronate

As an investigational drug, Metesind Glucuronate must be disposed of as hazardous
chemical waste. Do not dispose of it in standard laboratory trash or down the drain. The
following step-by-step procedure should be followed:

¢ Segregation and Collection:

o Collect all waste materials containing Metesind Glucuronate, including unused product,
empty containers, contaminated PPE, and cleaning materials, in a dedicated and clearly
labeled hazardous waste container.[7][8]

o Select a container that is compatible with the physical state of the waste (e.g., a rigid,
leak-proof container for solids).[7]

o Original vials or containers with the substance do not need to be emptied and can be
disposed of "as is".[7]

o Labeling:
o Attach a "HAZARDOUS WASTE" label to the container.[7]
o The label must include:

» The full chemical name: "Metesind Glucuronate" (no abbreviations).[7]
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= The name of the Principal Investigator (PIl) and a contact phone number.[7]

» The location where the waste is stored (building and room number).[7]

e Storage:

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[7]

o The SAA should be a secure, designated space, such as a locked cabinet or a secondary

containment tub.[7]

o Keep the container tightly closed except when adding waste.[3]

» Disposal Request and Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[7]

o Follow your institution's specific procedures for requesting a waste pickup. This may

involve submitting a chemical waste disposal request form.[7]

o The waste will typically be incinerated at a permitted hazardous waste facility.[8]

Chemical and Physical Properties

Limited quantitative data for Metesind Glucuronate is available. The following table

summarizes its known properties.

Property

Value

Molecular Formula

C23H24N403S - C6H1007

Molecular Weight 630.67 g/mol
Appearance Not specified (likely a solid)
Solubility Not specified

Mechanism of Action

Specific thymidylate synthase inhibitor
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Experimental Protocol: Preparation of Waste for
Disposal

This protocol outlines the general steps for preparing Metesind Glucuronate waste for
disposal.

e Materials:
o Designated hazardous waste container (compatible with the waste type).
o Hazardous waste labels.
o Personal Protective Equipment (PPE) as specified above.
o Tools for cleanup (e.g., absorbent pads, forceps).
e Procedure:
1. Don all required PPE before handling the material.

2. Carefully place all solid waste, including any remaining Metesind Glucuronate powder,
contaminated vials, and disposable labware, into the designated hazardous waste
container.

3. For any spills, use absorbent pads to clean the area and place the contaminated pads into
the waste container.

4. Place all contaminated PPE, such as gloves and disposable lab coats, into the same
container.

5. Securely close the lid of the hazardous waste container.
6. Decontaminate the exterior of the container if necessary.
7. Complete a hazardous waste label with all required information and affix it to the container.

8. Move the container to the designated Satellite Accumulation Area.
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9. Wash hands thoroughly after completing the procedure.
10. Initiate the waste pickup request through your institutional EHS department.

Visualizing Procedural and Biological Information

To aid in understanding the proper handling and context of Metesind Glucuronate, the
following diagrams illustrate the disposal workflow and its biological mechanism of action.
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Caption: Disposal workflow for Metesind Glucuronate.

Normal DNA Synthesis Inhibition by Metesind Glucuronate

Click to download full resolution via product page

Caption: Mechanism of action of thymidylate synthase inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Metesind
Glucuronate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676347#metesind-glucuronate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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